[(1R,2R,3R,4R,7S,9R,10R,11R,14S)-2,3,10-Triacetyloxy-4,14,15,15-tetramethyl-8-methylidene-13-oxo-7-tetracyclo[9.3.1.01,9.04,9]pentadecanyl] acetate
[(1R,2R,3R,4R,7S,9R,10R,11R,14S)-2,3,10-Triacetyloxy-4,14,15,15-tetramethyl-8-methylidene-13-oxo-7-tetracyclo[9.3.1.01,9.04,9]pentadecanyl] acetate
Brand Name:
Vulcanchem
CAS No.:
18530-11-5
VCID:
VC0099973
InChI:
InChI=1S/C28H38O9/c1-13-20(33)12-19-22(35-16(4)30)28-14(2)21(34-15(3)29)10-11-26(28,9)23(36-17(5)31)24(37-18(6)32)27(13,28)25(19,7)8/h13,19,21-24H,2,10-12H2,1,3-9H3/t13-,19+,21+,22-,23+,24+,26+,27-,28-/m1/s1
SMILES:
CC1C(=O)CC2C(C34C1(C2(C)C)C(C(C3(CCC(C4=C)OC(=O)C)C)OC(=O)C)OC(=O)C)OC(=O)C
Molecular Formula:
C28H38O9
Molecular Weight:
518.6 g/mol
[(1R,2R,3R,4R,7S,9R,10R,11R,14S)-2,3,10-Triacetyloxy-4,14,15,15-tetramethyl-8-methylidene-13-oxo-7-tetracyclo[9.3.1.01,9.04,9]pentadecanyl] acetate
CAS No.: 18530-11-5
Main Products
VCID: VC0099973
Molecular Formula: C28H38O9
Molecular Weight: 518.6 g/mol
![[(1R,2R,3R,4R,7S,9R,10R,11R,14S)-2,3,10-Triacetyloxy-4,14,15,15-tetramethyl-8-methylidene-13-oxo-7-tetracyclo[9.3.1.01,9.04,9]pentadecanyl] acetate - 18530-11-5](/images/no_structure.jpg)
| CAS No. | 18530-11-5 |
|---|---|
| Product Name | [(1R,2R,3R,4R,7S,9R,10R,11R,14S)-2,3,10-Triacetyloxy-4,14,15,15-tetramethyl-8-methylidene-13-oxo-7-tetracyclo[9.3.1.01,9.04,9]pentadecanyl] acetate |
| Molecular Formula | C28H38O9 |
| Molecular Weight | 518.6 g/mol |
| IUPAC Name | [(1R,2R,3R,4R,7S,9R,10R,11R,14S)-2,3,10-triacetyloxy-4,14,15,15-tetramethyl-8-methylidene-13-oxo-7-tetracyclo[9.3.1.01,9.04,9]pentadecanyl] acetate |
| Standard InChI | InChI=1S/C28H38O9/c1-13-20(33)12-19-22(35-16(4)30)28-14(2)21(34-15(3)29)10-11-26(28,9)23(36-17(5)31)24(37-18(6)32)27(13,28)25(19,7)8/h13,19,21-24H,2,10-12H2,1,3-9H3/t13-,19+,21+,22-,23+,24+,26+,27-,28-/m1/s1 |
| Standard InChIKey | JNFYHGDAJJBXAT-PMAAGCSJSA-N |
| Isomeric SMILES | C[C@@H]1C(=O)C[C@H]2[C@H]([C@@]34[C@@]1(C2(C)C)[C@H]([C@@H]([C@@]3(CC[C@@H](C4=C)OC(=O)C)C)OC(=O)C)OC(=O)C)OC(=O)C |
| SMILES | CC1C(=O)CC2C(C34C1(C2(C)C)C(C(C3(CCC(C4=C)OC(=O)C)C)OC(=O)C)OC(=O)C)OC(=O)C |
| Canonical SMILES | CC1C(=O)CC2C(C34C1(C2(C)C)C(C(C3(CCC(C4=C)OC(=O)C)C)OC(=O)C)OC(=O)C)OC(=O)C |
| PubChem Compound | 12443283 |
| Last Modified | Nov 11 2021 |
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